Cas no 1007212-57-8 (3-isocyanato-2-methylpyridine)
3-isocyanato-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-isocyanato-2-methylpyridine
- 1007212-57-8
- FHKPIVPPOGZAON-UHFFFAOYSA-N
- SCHEMBL2378650
- AKOS017517879
- 3-ISOCYANATO-2-METHYL-PYRIDINE
- EN300-174942
- DTXSID10719717
-
- Inchi: 1S/C7H6N2O/c1-6-7(9-5-10)3-2-4-8-6/h2-4H,1H3
- InChI Key: FHKPIVPPOGZAON-UHFFFAOYSA-N
- SMILES: O=C=NC1=CC=CN=C1C
Computed Properties
- Exact Mass: 134.048013g/mol
- Monoisotopic Mass: 134.048013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 134.14g/mol
- XLogP3: 2.1
- Topological Polar Surface Area: 42.3Ų
3-isocyanato-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-174942-0.05g |
3-isocyanato-2-methylpyridine |
1007212-57-8 | 0.05g |
$359.0 | 2023-09-20 | ||
| Enamine | EN300-174942-0.1g |
3-isocyanato-2-methylpyridine |
1007212-57-8 | 0.1g |
$376.0 | 2023-09-20 | ||
| Enamine | EN300-174942-0.25g |
3-isocyanato-2-methylpyridine |
1007212-57-8 | 0.25g |
$393.0 | 2023-09-20 | ||
| Enamine | EN300-174942-0.5g |
3-isocyanato-2-methylpyridine |
1007212-57-8 | 0.5g |
$410.0 | 2023-09-20 | ||
| Enamine | EN300-174942-1.0g |
3-isocyanato-2-methylpyridine |
1007212-57-8 | 1g |
$1100.0 | 2023-06-04 | ||
| Enamine | EN300-174942-2.5g |
3-isocyanato-2-methylpyridine |
1007212-57-8 | 2.5g |
$838.0 | 2023-09-20 | ||
| Enamine | EN300-174942-5.0g |
3-isocyanato-2-methylpyridine |
1007212-57-8 | 5g |
$3189.0 | 2023-06-04 | ||
| Enamine | EN300-174942-10.0g |
3-isocyanato-2-methylpyridine |
1007212-57-8 | 10g |
$4729.0 | 2023-06-04 | ||
| Enamine | EN300-174942-1g |
3-isocyanato-2-methylpyridine |
1007212-57-8 | 1g |
$428.0 | 2023-09-20 | ||
| Enamine | EN300-174942-5g |
3-isocyanato-2-methylpyridine |
1007212-57-8 | 5g |
$1240.0 | 2023-09-20 |
3-isocyanato-2-methylpyridine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-isocyanato-2-methylpyridine
3-Isocyanato-2-methylpyridine (CAS No. 1007212-57-8): Properties, Applications, and Market Insights
3-Isocyanato-2-methylpyridine (CAS No. 1007212-57-8) is a specialized heterocyclic isocyanate compound that has gained significant attention in pharmaceutical and agrochemical research. This pyridine derivative features both an isocyanate functional group and a methyl substitution at the 2-position, making it a valuable building block in organic synthesis.
The compound's molecular formula is C7H6N2O, with a molecular weight of 134.14 g/mol. Its unique structure combines the reactivity of isocyanate groups with the aromatic properties of 2-methylpyridine, creating versatile applications in medicinal chemistry. Recent studies highlight its potential in developing small molecule inhibitors and biologically active compounds, particularly in addressing current challenges in drug discovery.
In pharmaceutical applications, 3-isocyanato-2-methylpyridine serves as a key intermediate for synthesizing targeted therapeutics. Researchers are particularly interested in its role in creating protein kinase inhibitors, a hot topic in cancer research. The compound's ability to form stable urea linkages makes it valuable for developing novel drug conjugates and bioconjugates.
The agrochemical industry utilizes 3-isocyanato-2-methylpyridine CAS 1007212-57-8 in developing advanced crop protection agents. Its structural features contribute to the creation of systemic pesticides with improved bioavailability and environmental profiles. This aligns with current market demands for sustainable agriculture solutions and green chemistry approaches.
From a synthetic chemistry perspective, the compound offers several advantages. The methyl group at the 2-position provides steric effects that can influence reaction selectivity, while the isocyanate functionality enables diverse conjugation possibilities. These characteristics make it valuable for combinatorial chemistry and high-throughput screening applications.
Market analysis indicates growing demand for 3-isocyanato-2-methylpyridine derivatives, particularly in Asia-Pacific regions where pharmaceutical innovation is accelerating. The compound's stability and relatively straightforward synthesis contribute to its commercial viability. Current research trends focus on optimizing its reactivity profile and developing more efficient synthetic routes.
Quality control of 3-isocyanato-2-methylpyridine 1007212-57-8 typically involves HPLC analysis, with purity standards often exceeding 98%. Storage recommendations emphasize protection from moisture and maintenance at controlled temperatures to preserve the isocyanate group's reactivity. These handling protocols ensure consistent performance in downstream applications.
Environmental and safety considerations for 2-methyl-3-isocyanatopyridine follow standard laboratory chemical protocols. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly in the context of green chemistry principles.
Future applications of 3-isocyanato-2-methylpyridine CAS No. 1007212-57-8 may expand into materials science, particularly in developing functional polymers and smart materials. Its potential in creating self-healing materials and stimuli-responsive systems represents an exciting frontier for this versatile compound.
In conclusion, 3-isocyanato-2-methylpyridine stands as a valuable synthetic intermediate with broad applications across multiple industries. Its unique chemical properties and growing commercial availability position it as an important tool for researchers addressing current challenges in drug development, agricultural science, and advanced materials. As synthetic methodologies advance and application knowledge expands, this compound will likely play an increasingly significant role in scientific innovation.
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